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Compound of Interest

Compound Name: 6-(Aminomethyl)picolinonitrile

CAS No.: 153396-50-0

Cat. No.: B114738

Get Quote

CAS Number: 153396-50-0

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-(Aminomethyl)picolinonitrile, a

pyridine-based nitrile compound of interest in medicinal chemistry and drug discovery. Due to

the limited availability of specific experimental data in publicly accessible literature, this guide

combines available information on the target compound with data from closely related

analogues to provide a foundational understanding for research and development activities.

Chemical and Physical Properties
6-(Aminomethyl)picolinonitrile, also known as 6-(aminomethyl)pyridine-2-carbonitrile, is a

heterocyclic organic compound. It is commercially available primarily as its hydrochloride salt

(CAS Number: 135450-25-8).[1] The free base has the chemical formula C₇H₇N₃ and a

molecular weight of 133.15 g/mol .
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Property Value Source

CAS Number 153396-50-0 [2][3]

Molecular Formula C₇H₇N₃ [2]

Molecular Weight 133.15 g/mol [2]

IUPAC Name
6-(aminomethyl)pyridine-2-

carbonitrile
[1]

Synonyms
6-Aminomethyl-2-

pyridinecarbonitrile
[1]

Hydrochloride Salt Properties:

Property Value Source

CAS Number 135450-25-8

Molecular Formula C₇H₈ClN₃

Molecular Weight 169.61 g/mol

Physical Form Off-white solid

Purity ≥95% [1]

Storage
Room Temperature, under

inert atmosphere
[1]

Synthesis and Experimental Protocols
A detailed, publicly documented experimental protocol for the direct synthesis of 6-
(Aminomethyl)picolinonitrile is not readily available. However, the synthesis of structurally

related aminopicolinic acids and substituted pyridines has been described, offering potential

synthetic routes.

One plausible synthetic approach could involve the reduction of a corresponding 6-

cyanopicolinamide or the amination of a 6-(halomethyl)picolinonitrile. For instance, the
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synthesis of aminopicolinic acid derivatives has been achieved through multi-step reactions

starting from picolinic acid.[4]

A general workflow for a potential synthesis is outlined below:
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Starting Material Halogenation Intermediate Amination Final Product

6-Methylpicolinonitrile Radical Bromination (e.g., NBS, AIBN)
Step 1

6-(Bromomethyl)picolinonitrile Ammonia or Phthalimide followed by hydrolysis
Step 2

6-(Aminomethyl)picolinonitrile
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Compound Synthesis & Characterization
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Lead Optimization
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In vivo Efficacy Models

Lead Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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